3-(Piperazin-1-yl)propanenitrile
Cat. No. B1348437
Key on ui cas rn:
34064-86-3
M. Wt: 139.2 g/mol
InChI Key: MVOFPBMQTXKONX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07579368B2
Procedure details
The title compound was prepared from 1-tert-butyloxycarbonyl-piperazine and 3-bromopropionitrile in an analogous manner as described in example 21.
Name
Identifiers
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REACTION_CXSMILES
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C(O[C:6]([N:8]1[CH2:13][CH2:12][NH:11][CH2:10][CH2:9]1)=O)(C)(C)C.BrC[CH2:16][C:17]#[N:18]>>[N:8]1([CH2:6][CH2:16][C:17]#[N:18])[CH2:9][CH2:10][NH:11][CH2:12][CH2:13]1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(=O)N1CCNCC1
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCCC#N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1(CCNCC1)CCC#N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
